N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H23N3O4/c1-12-4-6-13(7-5-12)15(24-9-8-21)10-18-16(22)14-11-20(2)19-17(14)23-3/h4-7,11,15,21H,8-10H2,1-3H3,(H,18,22)
• InChI Key: QXVVNGMPUXTWGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CN(N=C2OC)C)OCCO
• Molecular Formula: C17H23N3O4
• Molecular Weight: 333.4 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H23N3O4 and its molecular weight is 333.388. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Properties

• A study on synthetic routes to 3‐carboxamido‐4‐carboxylic acid derivatives of isoxazole and pyrazole highlights methodologies for creating pyrazole derivatives, which may share synthetic or functional similarities with the chemical . These compounds were synthesized through reactions involving hydroxylamine or hydrazines, followed by partial hydrolysis and amidation processes (Vicentini, Mazzanti, Morelli, & Manfrini, 2000).

• Research into the synthesis and herbicidal activity of new pyrazole-4-carboxamide derivatives, including studies on various substituents' impact on herbicidal efficacy, may provide insights into related compounds' potential applications. Specifically, the study on N-ethoxy-1-methyl-3-(3-trifluoromethylbenzyloxy)pyrazole-4-carboxamide (KPP-297) underscores the role of specific functional groups in determining biological activity (Ohno et al., 2004).

Potential Applications in Material Science and Anticancer Research

• The use of pyran derivatives, such as ethyl 2-amino-4-(4-hydroxyphenyl)-6-(p-tolyl)-4H-pyran-3-carboxylate, for corrosion inhibition in mild steel suggests potential applications of similar compounds in protecting materials against acid corrosion. This indicates a possible role for pyrazole derivatives in developing new materials with enhanced durability and resistance to environmental factors (Saranya et al., 2020).

• The exploration of pyrazolo[3,4,5-kl]acridines and indolo[2,3-a]acridine derivatives for their cytotoxicity against a panel of cell lines offers insights into the therapeutic potential of structurally related pyrazole carboxamides. This research highlights the importance of specific substituents and structural motifs in enhancing anticancer activity, suggesting avenues for further investigation into related compounds (Bu, Chen, Deady, & Denny, 2002).